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Compound of Interest

Compound Name: Benzonitrile

Cat. No.: B105546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety, handling, and disposal

protocols for benzonitrile. Adherence to these guidelines is critical for minimizing risks and

ensuring a safe laboratory environment.

Chemical and Physical Properties
Benzonitrile is a colorless liquid with a characteristic almond-like odor.[1][2][3][4][5] It is crucial

to understand its physical and chemical properties to handle it safely.
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Property Value References

Molecular Formula C₇H₅N [1][6]

Molecular Weight 103.12 g/mol [1][3][6][7]

Appearance
Clear, colorless to light yellow

liquid
[1][2][3][4][5][8]

Odor Almond-like [1][2][3][4][5][9]

Boiling Point
190.7 - 191.3 °C (375.3 - 376.3

°F)
[1][2][6]

Melting Point -13 °C (9 °F) [1][2][6]

Flash Point 71 - 75 °C (161 - 167 °F) [1][2][3][8][10]

Autoignition Temperature 550 °C (1,022 °F) [2][8]

Density 1.01 g/cm³ at 20 °C [1][2]

Vapor Pressure 0.768 mmHg at 25 °C [1][10]

Water Solubility
Slightly soluble (2 g/100 ml at

25 °C)
[1][2][3][4][6]

Explosive Limits Lower: 1.4%, Upper: 7.2% [2][8]

Toxicological Data
Benzonitrile is harmful if swallowed, inhaled, or absorbed through the skin.[8][11] Acute

exposure can lead to irritation of the eyes, skin, and respiratory tract.[8][12] High-level

exposure may cause more severe symptoms, including respiratory distress, convulsions, and

even death.[8][9]
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Toxicity Metric Value Species Route References

LD50
971 - 1400

mg/kg
Mouse Oral [8]

LD50
690 - 1500

mg/kg
Rat Oral

LD50 800 mg/kg Rabbit Oral [8]

LD50
1200 - 2000

mg/kg
Rat Dermal [8]

LD50
1250 - 1400

mg/kg
Rabbit Dermal [8][12]

LC50 1800 mg/m³ Mouse Inhalation [8]

LC50 >8 mg/L Rat
Inhalation (4

hours)

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling benzonitrile to prevent exposure.
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PPE Category Specification Rationale References

Eye/Face Protection

Chemical splash

goggles and a face

shield.

Protects against

splashes and vapors

that can cause eye

irritation.

[8][10][11][12][13]

Skin Protection

Solvent-resistant

gloves (e.g., nitrile

rubber), lab coat, and

appropriate protective

clothing.

Prevents skin contact,

which can cause

irritation and systemic

toxicity through

absorption.

[8][10][11][13][14][15]

Respiratory Protection

Use in a well-

ventilated area or

under a chemical

fume hood. If

ventilation is

inadequate, a

NIOSH/MSHA

approved respirator

should be used.

Minimizes inhalation

of harmful vapors.
[8][10][11][13][15]

Handling and Storage Guidelines
Proper handling and storage are crucial to prevent accidents and maintain the chemical's

stability.

General Handling Workflow
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General Handling Workflow for Benzonitrile

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Adequate Ventilation (Fume Hood)

Dispense Benzonitrile Carefully

Keep Containers Tightly Closed When Not in Use

Avoid Contact with Incompatible Materials

Wash Hands Thoroughly

Clean and Decontaminate Work Area

Store in a Designated, Cool, Dry, Well-Ventilated Area

Click to download full resolution via product page

Caption: General Handling Workflow for Benzonitrile.
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Handling Precautions:

Work in a well-ventilated area, preferably under a chemical fume hood.[8][16][17]

Avoid contact with skin, eyes, and clothing.[8][11][16][17]

Do not eat, drink, or smoke in areas where benzonitrile is handled.[10][11][12][14]

Keep containers tightly closed when not in use.[7][8][11]

Ground and bond containers when transferring material to prevent static discharge.[18]

Wash hands thoroughly after handling.[8][11][14][18]

Storage Recommendations:

Store in a cool, dry, well-ventilated area away from incompatible substances.[8][17]

Keep containers tightly closed.[7][8][11]

Store away from sources of heat, sparks, and open flames.[8][10][13]

Incompatible materials include strong oxidizing agents, strong acids, strong bases, and

reducing agents.[8][10][11]

Spill and Leak Procedures
In the event of a spill or leak, follow these procedures to ensure safety and proper cleanup.

Benzonitrile Spill Response Protocol
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Benzonitrile Spill Response Protocol

Spill Detected

Evacuate Immediate Area

Remove All Ignition Sources

Ventilate the Area

Don Appropriate PPE

Contain the Spill with Inert Absorbent Material

Collect Absorbed Material into a Sealed Container

Decontaminate the Spill Area

Dispose of Waste as Hazardous Material

Report the Incident

Click to download full resolution via product page

Caption: Benzonitrile Spill Response Protocol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b105546?utm_src=pdf-body-img
https://www.benchchem.com/product/b105546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol for Spill Cleanup:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[10][11]

Remove Ignition Sources: Eliminate all sources of ignition, such as open flames, sparks, and

hot surfaces.[8][10][14]

Ventilate: Ensure the area is well-ventilated.[8][10][11]

Personal Protection: Don the appropriate personal protective equipment (PPE), including

respiratory protection, chemical-resistant gloves, and eye protection.[8][11]

Containment: For small spills, absorb the liquid with an inert, non-combustible material such

as vermiculite, dry sand, or earth.[8][10][14][17] For large spills, dike the area to prevent

spreading.[14][19]

Collection: Carefully collect the absorbed material and place it into a suitable, sealed, and

properly labeled container for hazardous waste disposal.[8][10][14][17]

Decontamination: Clean the spill area thoroughly with soap and water, and ventilate the area

until it is clean.[10]

Disposal: Dispose of the contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.[10][11][18]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure to benzonitrile.

First Aid for Benzonitrile Exposuredot
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing and Shoes

Immediately Flush Eyes with Plenty of Water for at Least 15 Minutes

Do NOT Induce Vomiting

Give Artificial Respiration if Not Breathing

Give Oxygen if Breathing is Difficult

Seek Immediate Medical Attention

Wash Skin with Plenty of Soap and Water for at Least 15 Minutes

Rinse Mouth with Water

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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